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Compound of Interest

Compound Name: (Rac)-IBT6A

Cat. No.: B1139227

(Rac)-IBT6A, a racemic mixture of a potent Bruton's tyrosine kinase (BTK) inhibitor, serves as
a valuable research tool in drug discovery.[1][2] This document provides detailed application
notes and protocols for researchers, scientists, and drug development professionals interested
in utilizing (Rac)-IBT6A for target validation, inhibitor screening, and the development of novel
chemical probes.

(Rac)-IBT6A is known to be a racemate of IBT6A, which is an impurity of the approved drug
Ibrutinib.[1][2] It exhibits potent inhibitory activity against BTK, a key enzyme in B-cell receptor
signaling, with a half-maximal inhibitory concentration (IC50) of 0.5 nM.[2] Its primary
applications in drug discovery are centered on its role as a BTK inhibitor and as a chemical
scaffold for the synthesis of more complex molecular tools.

Key Applications:

» Target Validation: As a potent BTK inhibitor, (Rac)-IBT6A can be used in cellular and
biochemical assays to probe the function of BTK in various physiological and pathological
processes.

o Synthesis of Chemical Probes: (Rac)-IBT6A is utilized in the synthesis of Ibrutinib dimers,
adducts, and activity-based probes (ABPs).[1][2][3][4][5] These probes are instrumental in
Activity-Based Protein Profiling (ABPP), a powerful chemoproteomic technique for identifying
and characterizing enzyme function directly in complex biological systems.[6][7][8][9][10]
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« Inhibitor Screening Assays: The compound can serve as a reference inhibitor in screening
campaigns aimed at discovering novel BTK inhibitors.

Quantitative Data

Molecular o
Compound Target IC50 (nM) Weight ( Formula
Number
g/mol )
1412418-47-
(Rac)-IBT6A BTK 0.5 386.45 C22H22N6O

Signaling Pathway

(Rac)-IBT6A exerts its biological effects by inhibiting Bruton's tyrosine kinase (BTK), a critical
downstream component of the B-cell receptor (BCR) signaling pathway.[11][12][13][14] This
pathway is essential for B-cell proliferation, differentiation, and survival.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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